Cas no 15830-77-0 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- structure
15830-77-0 structure
Product Name:9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
CAS No:15830-77-0
MF:C16H19N5O7
MW:393.351363420486
CID:225812
PubChem ID:253645
Update Time:2025-04-19

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
    • [3,4-diacetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl acetate
    • (2,4-dibenzoyloxy-1-hydroxy-5-oxo-pentan-3-yl) benzoate
    • 2,3,4-Tri-O-benzoyl-d-ribose
    • AC1L7PKR
    • CTK1C5923
    • NSC231864
    • NSC231867
    • O2,O3,O4-Tribenzoyl-D-xylose
    • O2,O3,O4-Tribenzoyl-L-rhamnose
    • NSC111703
    • 15830-77-0
    • SR-01000520856
    • 2,3,5-Tri-O-acetyl a-Adenosine
    • 15830-52-1
    • AKOS032947877
    • NSC-111703
    • FT-0636470
    • DTXSID20935885
    • LS-14502
    • SCHEMBL10033986
    • NSC103560
    • NSC-103560
    • FT-0675371
    • Oprea1_271350
    • 9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
    • NSC76766
    • NSC-76766
    • SR-01000520856-1
    • Inchi: 1S/C16H19N5O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3,(H2,17,18,19)
    • InChI Key: GCVZNVTXNUTBFB-UHFFFAOYSA-N
    • SMILES: O1C(COC(C)=O)C(C(C1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 393.12857
  • Monoisotopic Mass: 393.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 157.75
  • LogP: 0.31360

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- Related Literature

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